Cas no 119584-82-6 (2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-)
119584-82-6 structure
Product Name:2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
CAS No:119584-82-6
Molecular Formula:C10H9N4OF3
Molecular Weight:258.19986
CID:132225
PubChem ID:461904
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Properties
Names and Identifiers
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- 2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)-
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- 5-(2,2,2-trifluoroethoxy)quinazoline-2,4-diamine
- 5-(2,2,2-Trifluoro-ethoxy)-quinazol ine-2,4-diamine
- CHEMBL2042320
- 119584-82-6
- 2,4-Quinazolinediamine, 5-(2,2,2-trifluoroethoxy)-
- CMIRUHXLWHGPHN-UHFFFAOYSA-N
- DTXSID00332732
- SCHEMBL1155037
- 5-(2,2,2-Trifluoro-ethoxy)-quinazoline-2,4-diamine
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- InChIKey： CMIRUHXLWHGPHN-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H9F3N4O/c11-10(12,13)4-18-6-3-1-2-5-7(6)8(14)17-9(15)16-5/h1-3H,4H2,(H4,14,15,16,17)
- SMILES： FC(COC1=CC=CC2N=C(N=C(N)C1=2)N)(F)F
Computed Properties
- Exact Mass: 258.073
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Rotatable Bond Count: 2
- Monoisotopic Mass: 258.073
- Heavy Atom Count: 18
- Complexity: 289
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.9
- Topological Polar Surface Area: 87Ų
2,4-Quinazolinediamine,5-(2,2,2-trifluoroethoxy)- Related Literature
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Ruqaya Buhaibeh,Mathieu Sauthier Green Chem., 2023,25, 1842-1851
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2. Back matter
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Nan Li,Larissa Thia,Xin Wang Chem. Commun., 2014,50, 4003-4006
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Nadiah Mad Nasir,Kristaps Ermanis,Paul A. Clarke Org. Biomol. Chem., 2014,12, 3323-3335
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Stuart C. Thickett,Noriko Wood,Yun Hau Ng,Per B. Zetterlund Nanoscale, 2014,6, 8590-8594
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Hai-Jun Li,Rui Feng,Xianghui Shi,Junnian Wei,Zhenfeng Xi Dalton Trans., 2022,51, 15696-15702
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